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Compound of Interest

Compound Name: Ethyl 2-(thietan-3-ylidene)acetate

Cat. No.: B567349

Essential Safety and Handling Guide for Ethyl 2-
(thietan-3-ylidene)acetate

This guide provides crucial safety, handling, and disposal information for Ethyl 2-(thietan-3-
ylidene)acetate (CAS No. 1223573-30-5), tailored for researchers, scientists, and
professionals in drug development. The following procedures are designed to ensure a safe
laboratory environment and minimize risks associated with this compound.

Hazard Identification and Classification:

Ethyl 2-(thietan-3-ylidene)acetate is classified with the following hazards[1]:
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

The signal word for this chemical is Warning[1].

Quantitative Data Summary

While specific experimental data for some physical and chemical properties of Ethyl 2-
(thietan-3-ylidene)acetate are limited, the table below summarizes available and predicted
data.
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Property Value Source
Molecular Formula C7H1002S [2]
Molecular Weight 158.22 g/mol [2]
Appearance Colorless to light yellow liquid [3]
Boiling Point 244.3 £ 33.0 °C (Predicted) [3]
Density 1.274 + 0.06 g/cm3 (Predicted) [3]
Storage Temperature 2-8°C, stored under nitrogen [2][3]
Purity >98% [2]

Occupational Exposure Limits
(OSHA PEL, NIOSH REL, Not available [1]
ACGIH TLV)

Operational and Disposal Plans

Adherence to the following step-by-step procedures is critical for the safe handling and
disposal of Ethyl 2-(thietan-3-ylidene)acetate.

l. Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling this chemical. The following
PPE is recommended based on the known hazards of this compound and general best
practices for handling acetate esters and thietane derivatives.
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Protection Type

Specification & Rationale

Eye & Face Protection

Wear chemical safety goggles with side shields
conforming to EN166 or NIOSH standards. A
face shield should be used if there is a

significant risk of splashing.

Skin Protection (Gloves)

Chemical-resistant gloves are mandatory.
Based on general recommendations for esters,
Butyl rubber or Neoprene gloves are
recommended for prolonged contact. Nitrile
gloves may be used for splash protection but
should be changed immediately upon
contamination as they are not recommended for
prolonged exposure to acetates. Always inspect

gloves before use.

Skin Protection (Body)

Wear a flame-resistant lab coat. Ensure legs
and feet are covered with long pants and

closed-toe shoes.

Respiratory Protection

All work should be conducted in a properly
functioning chemical fume hood. If ventilation is
inadequate, a NIOSH-approved respirator with

organic vapor cartridges should be used.

Il. Step-by-Step Handling Protocol

A. Pre-Operational Checks:

o Ventilation: Ensure the chemical fume hood is certified and functioning correctly.

o Safety Equipment: Confirm the location and accessibility of the nearest safety shower,

eyewash station, and appropriate fire extinguisher (Type B: CO2, dry chemical, or alcohol-

resistant foam).

o Container Inspection: Check the container of Ethyl 2-(thietan-3-ylidene)acetate for any

damage or leaks before moving it to the work area.
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B. Handling and Use:

Work Area: Conduct all handling of Ethyl 2-(thietan-3-ylidene)acetate inside a chemical
fume hood.

Personal Protective Equipment: Don the appropriate PPE as specified in the table above.

Dispensing: When transferring the liquid, use a calibrated pipette or syringe. Avoid splashing.

Heating: If heating is required, use a controlled heating source such as a heating mantle or
oil bath. Avoid open flames.

Reactions: Ensure all glassware is properly secured. Keep reaction vessels closed to
prevent the release of vapors.

C. Post-Handling Procedures:

Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent
and then with soap and water.

Glove Removal: Remove gloves using the proper technique to avoid skin contact and
dispose of them in the designated hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn[1].

Storage: Store Ethyl 2-(thietan-3-ylidene)acetate in a tightly closed container in a cool, dry,
and well-ventilated area away from incompatible substances and sources of ignition[1][4].
The recommended storage temperature is 2-8°C under a nitrogen atmosphere[2][3].

lll. Disposal Plan

All waste containing Ethyl 2-(thietan-3-ylidene)acetate must be treated as hazardous waste.

Waste Collection:

o Collect all liquid waste containing this chemical in a designated, properly labeled, and
sealed container. The container should be compatible with organic solvents.
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o Contaminated solid waste, such as pipette tips, gloves, and absorbent materials, should
be collected in a separate, clearly labeled hazardous waste container.

Labeling: Ensure all waste containers are labeled with "Hazardous Waste" and the full
chemical name: "Ethyl 2-(thietan-3-ylidene)acetate".

Storage of Waste: Store waste containers in a designated satellite accumulation area within
the laboratory, away from incompatible materials.

Disposal: Dispose of the waste through your institution's environmental health and safety
(EHS) office or a licensed hazardous waste disposal contractor[1]. Do not dispose of this
chemical down the drain or in regular trash[5].

Emergency Procedures

In case of skin contact: Immediately wash the affected area with plenty of soap and water. If
skin irritation occurs, seek medical advice/attention. Remove contaminated clothing and
wash it before reuse[1].

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention[1].

In case of inhalation: Move the person to fresh air and keep them at rest in a position
comfortable for breathing. Call a poison center or doctor if you feel unwell[1].

In case of a spill: For small spills, absorb the material with an inert, non-combustible
absorbent (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste
disposal. For large spills, evacuate the area and contact your institution's EHS department.

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of Ethyl 2-

(thietan-3-ylidene)acetate.
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Caption: Workflow for Safe Handling of Ethyl 2-(thietan-3-ylidene)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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